Cas no 80373-86-0 (5Beta-Cholane)

• Product Name: 5Beta-Cholane
• CAS No: 80373-86-0
• Molecular Formula: C₂₄H₄₂
• Molecular Weight: 330.590287685394
• CID: 985536
• PubChem ID: 6857459

5Beta-Cholane Properties

Names and Identifiers

• 5beta(h)-cholane
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-pentan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• 5ß(H)-CHOLANE
• 5β-Cholane
• 5ß(H)-Cholane100µg
• (5β)-Cholane (ACI)
• 5β-Cholane (6CI, 7CI)

• InChIKey： QSHQKIURKJITMZ-OBUPQJQESA-N
• Inchi： 1S/C24H42/c1-5-8-17(2)20-12-13-21-19-11-10-18-9-6-7-15-23(18,3)22(19)14-16-24(20,21)4/h17-22H,5-16H2,1-4H3/t17-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• SMILES： C[C@@]12[C@@H]([C@H](C)CCC)CC[C@H]1[C@@H]1CC[C@@H]3CCCC[C@]3(C)[C@H]1CC2

Computed Properties

• Exact Mass: 330.32900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 330.328651340g/mol
• Heavy Atom Count: 24
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 7.47160
• PSA: 0.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives